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Compound of Interest

Compound Name: Cyclopentanone-d8

Cat. No.: B1456821

For Immediate Reference: Treat Cyclopentanone-d8 as a flammable and irritant hazardous
waste. Do not dispose of it down the drain. All disposal procedures must comply with local,
regional, and national regulations. Engage a licensed professional waste disposal service for
incineration.

This guide provides essential safety and logistical information for the proper disposal of
Cyclopentanone-d8, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The procedures outlined are designed for researchers, scientists,
and drug development professionals who handle this deuterated ketone.

Hazard and Regulatory Information

Cyclopentanone-d8, like its non-deuterated counterpart, is classified as a hazardous
substance due to its flammability and irritant properties. Proper identification and classification
of this waste stream are critical for compliant disposal.
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Property Classification Regulatory Codel/ldentifier
_ o US DOT: UN 2245, Hazard

Physical Hazard Flammable Liquid
Class 3[1][2]

GHS: H315 (Causes skin

Health Hazard Skin and Eye Irritant irritation), H319 (Causes
serious eye irritation)[1][2]

US EPA Waste Code Ignitable Waste RCRA: D001 (Ignitable Waste)
EWC: 16 05 06* (laboratory
chemicals, consisting of or

European Waste Code Laboratory Chemicals containing hazardous

substances, including mixtures

of laboratory chemicals)[1][2]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of

Cyclopentanone-d8.
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Cyclopentanone-d8 Disposal Workflow
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Caption: Decision workflow for the safe disposal of Cyclopentanone-d8.
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Step-by-Step Disposal Protocol

1. Waste Ildentification and Segregation:

e Pure Cyclopentanone-d8 waste and materials contaminated with it should be collected
separately from other waste streams.

o |f mixed with other solvents or chemicals, the waste must be characterized and labeled
according to all constituents.

2. Container Selection and Labeling:

o Use a dedicated, leak-proof, and chemically resistant container for waste collection. High-
density polyethylene (HDPE) or glass containers are generally suitable.

e The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "Cyclopentanone-d8".

« Indicate the hazards present: "Flammable" and "Irritant”.
3. Safe Storage:
o Keep the waste container tightly sealed when not in use.

o Store the container in a designated satellite accumulation area or a central hazardous waste
storage area.

e The storage area must be well-ventilated and away from sources of ignition such as heat,
sparks, and open flames.

4. Arranging for Disposal:

» Disposal of Cyclopentanone-d8 must be handled by a licensed professional hazardous
waste disposal service.

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
a waste pickup.
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e Provide the waste vendor with an accurate description of the waste, including its compaosition
and volume.

5. Documentation:

o Complete all required hazardous waste manifests or other regulatory paperwork provided by
your EHS department or the waste disposal vendor. Accurate record-keeping is a legal
requirement.

6. Prohibited Disposal Methods:

e DO NOT dispose of Cyclopentanone-d8 by pouring it down the drain. This can damage
plumbing, harm aquatic life, and interfere with wastewater treatment processes.

e DO NOT allow Cyclopentanone-d8 to evaporate in a fume hood as a means of disposal.

e DO NOT place containers of Cyclopentanone-d8 in regular trash.

Experimental Protocols

Currently, there are no widely accepted or recommended laboratory-scale experimental
protocols for the neutralization or chemical degradation of Cyclopentanone-d8 for disposal
purposes. The standard and safest method of disposal is high-temperature incineration by a
qualified hazardous waste management facility. This process ensures the complete destruction
of the chemical, minimizing its environmental impact. Any attempt to neutralize or treat this
waste in the laboratory could lead to unsafe conditions and may be in violation of hazardous
waste regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. dsposal.uk [dsposal.uk]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1456821?utm_src=pdf-body
https://www.benchchem.com/product/b1456821?utm_src=pdf-body
https://www.benchchem.com/product/b1456821?utm_src=pdf-body
https://www.benchchem.com/product/b1456821?utm_src=pdf-body
https://www.benchchem.com/product/b1456821?utm_src=pdf-custom-synthesis
https://dsposal.uk/ewc-codes/16/16-05/16-05-06star/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1456821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 2. EWC codes | List Of Waste | European Waste Codes [pureplanetrecycling.co.uk]

 To cite this document: BenchChem. [Proper Disposal of Cyclopentanone-d8: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1456821#cyclopentanone-d8-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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